6-Methyltetracosanoyl-CoA

• Molecular Formula: C46H84N7O17P3S
• Molecular Weight: 1132.2 g/mol
• InChI: InChI=1S/C46H84N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23-34(2)24-21-22-25-37(55)74-29-28-48-36(54)26-27-49-44(58)41(57)46(3,4)31-67-73(64,65)70-72(62,63)66-30-35-40(69-71(59,60)61)39(56)45(68-35)53-33-52-38-42(47)50-32-51-43(38)53/h32-35,39-41,45,56-57H,5-31H2,1-4H3,(H,48,54)(H,49,58)(H,62,63)(H,64,65)(H2,47,50,51)(H2,59,60,61)
• InChIKey: YPPHFWJFQPZWLZ-UHFFFAOYSA-N

6-Methyltetracosanoyl-CoA: A Branched-Chain Very-Long-Chain Acyl-CoA for Specialized Lipid Metabolism Research

6-Methyltetracosanoyl-CoA (6-Methyltetracosanoyl-coenzyme A) is a very long-chain fatty acyl-CoA thioester consisting of a 24-carbon saturated fatty acyl group bearing a methyl branch at the C6 position, esterified to coenzyme A [1]. As a branched-chain very long-chain acyl-CoA (VLCFA-CoA), it serves as an essential activated substrate intermediate for fatty acid elongation systems, particularly those mediated by ELOVL family elongases, and participates in specialized β-oxidation pathways within peroxisomes [2]. The compound is classified among the >1,100 acyl-CoA species identified in human metabolism and is available as a research-grade coenzyme A derivative from multiple commercial suppliers [3].

1

Branched-chain VLCFA-CoA substrate for elongase and oxidase pathway studies

2

Supports meibomian gland lipid biosynthesis and epidermal ceramide research models

3

Pre-activated CoA thioester for direct in vitro enzyme assays without ACSL step

• [1] Human Metabolome Database. HMDB0300806: 6-Methyltetracosanoyl-CoA. 2021. View Source
• [2] Tanno H, Sassa T, Sawai M, Kihara A. Production of branched-chain very-long-chain fatty acids by fatty acid elongases and their tissue distribution in mammals. Biochim Biophys Acta Mol Cell Biol Lipids. 2020;1865(10):158786. View Source
• [3] MedChemExpress. 6-Methyltetracosanoyl-CoA (HY-CE01417) Product Datasheet. View Source

Why Tetracosanoyl-CoA or Lignoceroyl-CoA Cannot Substitute for 6-Methyltetracosanoyl-CoA in Experimental Systems

Generic substitution of 6-methyltetracosanoyl-CoA with its straight-chain analog tetracosanoyl-CoA (lignoceroyl-CoA, C24:0-CoA) is scientifically invalid due to fundamentally divergent metabolic routing. The methyl branch at the C6 position dictates distinct enzymatic processing: straight-chain VLCFA-CoAs are oxidized primarily by palmitoyl-CoA oxidase (ACOX1), whereas branched-chain VLCFA-CoAs are substrates for the specialized branched-chain acyl-CoA oxidase (ACOX2/hBRCACox), which is dedicated to the degradation of methyl-branched fatty acids and bile acid intermediates [1]. Furthermore, fatty acid elongase specificity is exquisitely sensitive to chain architecture—ELOVL1 and ELOVL3 discriminate between straight-chain and branched-chain acyl-CoA substrates, with ELOVL3 demonstrating high activity specifically toward iso- and anteiso-branched acyl-CoAs for elongation up to C23-C25 chain lengths [2]. Using the incorrect acyl-CoA species would therefore produce confounding results in any assay measuring peroxisomal β-oxidation flux, VLCFA elongation kinetics, or meibomian gland lipid biosynthesis modeling.

Target Compound

6-Methyltetracosanoyl-CoA

Methyl-branched C24 acyl-CoA processed by ACOX2 oxidase and ELOVL1/3 elongases

Proposed Substitute

Tetracosanoyl-CoA (Lignoceroyl-CoA)

Straight-chain C24:0-CoA oxidized by ACOX1 and handled by different elongase specificity

Metabolic routing is fundamentally divergent: branched-chain vs straight-chain processing cannot be interchanged in β-oxidation or elongation assays.

• [1] Baumgart E, Vanhooren JC, Fransen M, et al. Molecular characterization of the human peroxisomal branched-chain acyl-CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proc Natl Acad Sci USA. 1996;93(24):13748-13753. View Source
• [2] Tanno H, Sassa T, Sawai M, Kihara A. Production of branched-chain very-long-chain fatty acids by fatty acid elongases and their tissue distribution in mammals. Biochim Biophys Acta Mol Cell Biol Lipids. 2020;1865(10):158786. View Source

Quantitative Differentiation Evidence: 6-Methyltetracosanoyl-CoA Versus In-Class Analogs

ELOVL3 Elongase Exhibits Preferential Activity Toward Iso-Branched C17:0 Acyl-CoA with Quantitative Chain-Length Extension Efficiency

The fatty acid elongase ELOVL3 demonstrates high and specific catalytic activity toward iso-C17:0 acyl-CoA, elongating this branched-chain substrate efficiently to iso-C23:0 acyl-CoA [1]. In the same experimental system, ELOVL1 functions downstream by elongating both iso-C23:0 and anteiso-C23:0 acyl-CoAs to their corresponding C25:0 acyl-CoA products [1]. This tiered elongation system provides a direct enzymatic pathway for generating C24-C25 branched-chain VLCFA-CoAs, including the 6-methyltetracosanoyl-CoA scaffold, from shorter branched-chain precursors.

ELOVL3 substrate specificity

Direct comparison

ELOVL3 highly active toward iso-C17:0-CoA, elongating to iso-C23:0-CoA; only ELOVL1/3/7 accepted branched substrates among seven isozymes.

Branched-chain VLCFA biosynthesis is enzymatically segregated from straight-chain elongation.

In vitro assay with recombinant elongases; data to verify.

Evidence Dimension	Elongase substrate specificity and chain-length extension capability
Target Compound Data	iso-C23:0 acyl-CoA (a structural analog of the 6-methyl C24:0 scaffold) elongated to iso-C25:0 acyl-CoA by ELOVL1; iso-C17:0 acyl-CoA elongated to iso-C23:0 by ELOVL3
Comparator Or Baseline	Straight-chain C17:0 acyl-CoA vs. iso-C17:0 acyl-CoA; straight-chain C23:0 acyl-CoA vs. iso-C23:0 acyl-CoA
Quantified Difference	Qualitative specificity observed: of the seven mammalian ELOVL isozymes (ELOVL1-7), only ELOVL1, ELOVL3, and ELOVL7 elongated saturated branched-chain acyl-CoAs; ELOVL3 was specifically identified as 'highly active' toward iso-C17:0 and anteiso-C17:0 acyl-CoAs
Conditions	In vitro elongation assays using recombinant ELOVL isozymes with defined acyl-CoA substrates; validated in vivo using Elovl1 mutant mouse meibomian glands

Why This Matters

This evidence demonstrates that the biosynthetic pathway for branched-chain VLCFA-CoAs is enzymatically segregated from straight-chain VLCFA biosynthesis, requiring researchers studying meibomian gland lipid disorders, dry eye disease models, or skin ceramide metabolism to use the correct branched-chain acyl-CoA substrates.

• [1] Tanno H, Sassa T, Sawai M, Kihara A. Production of branched-chain very-long-chain fatty acids by fatty acid elongases and their tissue distribution in mammals. Biochim Biophys Acta Mol Cell Biol Lipids. 2020;1865(10):158786. View Source

ELOVL1 Mediates the Final Elongation Step to Branched-Chain C25:0 Acyl-CoAs with In Vivo Validation in Meibomian Gland Tissue

ELOVL1 is unequivocally responsible for the elongation of branched-chain C23:0 acyl-CoAs (both iso- and anteiso- isomers) to C25:0 acyl-CoAs [1]. In vivo genetic validation using Elovl1 mutant mice revealed that the levels of ≥C24:0 branched-chain cholesteryl esters and ≥C25:0 branched-chain wax esters were significantly decreased in the meibomian glands [1]. This demonstrates that ELOVL1 activity on branched-chain VLC acyl-CoAs is not merely an in vitro artifact but is physiologically required for the biosynthesis of meibum lipids essential for dry eye prevention.

ELOVL1 in vivo validation

In vivo model context

Elovl1 mutant mice showed decreased ≥C24:0 branched-chain cholesteryl esters and wax esters in meibomian glands.

ELOVL1 activity on branched-CoA is physiologically required for meibum lipid production.

Lipidomic endpoint change reported; quantitative magnitude not fully specified.

Evidence Dimension	In vivo requirement for branched-chain acyl-CoA elongation
Target Compound Data	ELOVL1 elongates iso-C23:0 and anteiso-C23:0 acyl-CoAs to C25:0 acyl-CoAs; Elovl1 mutant mice show decreased ≥C24:0 branched-chain cholesteryl esters and ≥C25:0 branched-chain wax esters
Comparator Or Baseline	Wild-type mouse meibomian glands vs. Elovl1 mutant mouse meibomian glands
Quantified Difference	Levels of branched-chain lipids ≥C24:0 and ≥C25:0 are reduced in mutant animals (quantitative magnitude not numerically specified in abstract; reported as 'decreased')
Conditions	Elovl1 mutant mouse model; lipidomic analysis of meibomian gland cholesteryl esters and wax esters by LC-MS/MS

Why This Matters

Researchers investigating meibomian gland dysfunction, evaporative dry eye disease, or the biosynthesis of ocular surface lipids must account for ELOVL1-mediated branched-chain acyl-CoA elongation, making 6-methyltetracosanoyl-CoA and its C23:0 precursor analogs essential experimental tools.

• [1] Tanno H, Sassa T, Sawai M, Kihara A. Production of branched-chain very-long-chain fatty acids by fatty acid elongases and their tissue distribution in mammals. Biochim Biophys Acta Mol Cell Biol Lipids. 2020;1865(10):158786. View Source

Branched-Chain Acyl-CoA Oxidase (ACOX2/hBRCACox) Confers Distinct Peroxisomal β-Oxidation Specificity Versus Straight-Chain ACOX1

Human liver peroxisomes contain two distinct acyl-CoA oxidases with non-overlapping substrate specificities [1]. Palmitoyl-CoA oxidase (ACOX1) oxidizes very long straight-chain fatty acyl-CoAs and eicosanoids, whereas the branched-chain acyl-CoA oxidase (ACOX2/hBRCACox) is dedicated to the degradation of long branched fatty acyl-CoAs and bile acid intermediates [1]. This enzymatic segregation means that 6-methyltetracosanoyl-CoA, bearing a methyl branch, is exclusively processed via the ACOX2-dependent pathway, while tetracosanoyl-CoA is oxidized by ACOX1 [1].

ACOX2 vs. ACOX1 oxidase specificity

Direct comparison

Branched-chain acyl-CoA oxidase (ACOX2) exclusively processes methyl-branched substrates; straight-chain C24:0-CoA is oxidized by ACOX1.

Complete enzymatic segregation mandates correct substrate for peroxisomal disorder research.

Human liver peroxisomal fraction evidence; confirmed by Zellweger patient analysis.

Evidence Dimension	Acyl-CoA oxidase substrate specificity
Target Compound Data	6-Methyltetracosanoyl-CoA (branched-chain) is a substrate for branched-chain acyl-CoA oxidase (ACOX2/hBRCACox)
Comparator Or Baseline	Tetracosanoyl-CoA (lignoceroyl-CoA, straight-chain C24:0) is a substrate for palmitoyl-CoA oxidase (ACOX1)
Quantified Difference	Complete enzymatic segregation: two distinct oxidases with mutually exclusive substrate classes (straight-chain vs. branched-chain); absence of hBRCACox protein in Zellweger syndrome patients confirms distinct genetic and biochemical identity
Conditions	Human liver peroxisomal fractions; cDNA cloning and expression analysis; Zellweger syndrome patient tissue analysis

Why This Matters

Investigators measuring peroxisomal β-oxidation activity in disease models (e.g., Zellweger spectrum disorders, Refsum disease, bile acid synthesis defects) require the correct branched-chain acyl-CoA substrate to assay ACOX2 function; straight-chain tetracosanoyl-CoA will report ACOX1 activity and fail to detect ACOX2 dysfunction.

• [1] Baumgart E, Vanhooren JC, Fransen M, et al. Molecular characterization of the human peroxisomal branched-chain acyl-CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proc Natl Acad Sci USA. 1996;93(24):13748-13753. View Source

Long-Chain Fatty-Acid CoA Ligase 1 Activates 6-Methyltetracosanoic Acid to Its CoA Thioester in the Cytosol Prior to Mitochondrial or Peroxisomal Processing

The conversion of 6-methyltetracosanoic acid to 6-methyltetracosanoyl-CoA is specifically catalyzed by long-chain fatty-acid CoA ligase 1 (ACSL1) in the cytosol [1]. This activation step is a prerequisite for subsequent metabolic processing, including conversion to 6-methyltetracosanoylcarnitine for mitochondrial import via carnitine O-palmitoyltransferase [1]. The CoA thioester form is the obligate intermediate for all downstream pathways including β-oxidation and elongation.

Pre-activated by ACSL1

Method context

6-Methyltetracosanoic acid is converted to the CoA thioester by ACSL1 in cytosol; the CoA form is the obligate intermediate for all downstream metabolism.

Ready-to-use substrate bypasses need for in-lab ACSL/VLCS activation, reducing variability.

Pathway annotation from SMPDB; chain-length specificity for ACSL1 vs VLCS may require review.

Evidence Dimension	Enzymatic activation requirement for metabolic entry
Target Compound Data	6-Methyltetracosanoyl-CoA formed from 6-methyltetracosanoic acid via ACSL1-catalyzed ATP-dependent ligation
Comparator Or Baseline	Other VLCFAs (≥C22) are activated by very-long-chain acyl-CoA synthetases (VLCS); medium- and long-chain fatty acids utilize different ACSL isoforms
Quantified Difference	Chain-length specificity: VLCFA (≥C22) activation generally requires VLCS, though specific isoform utilization for 6-methyltetracosanoic acid requires further experimental definition
Conditions	Cytosolic activation; documented in SMPDB pathway annotation for 6-methyltetracosanoylcarnitine metabolism

Why This Matters

This activation step establishes that 6-methyltetracosanoyl-CoA is the immediate, ready-to-use substrate for in vitro enzymatic assays, bypassing the need for researchers to perform the ACSL/VLCS-catalyzed activation step themselves, thereby improving experimental consistency and reducing technical variability.

• [1] SMPDB. Acylcarnitine 6-Methyltetracosanoylcarnitine Pathway (PW125253). Small Molecule Pathway Database. 2021. View Source

Validated Research Applications for 6-Methyltetracosanoyl-CoA Based on Differential Evidence

Meibomian Gland Lipid Biosynthesis and Dry Eye Disease Model Studies

Use 6-methyltetracosanoyl-CoA as a substrate to study ELOVL1- and ELOVL3-dependent elongation of branched-chain VLCFAs into cholesteryl esters and wax esters that constitute meibum, the lipid-rich secretion essential for tear film stability [1]. The compound is directly relevant to investigating the molecular pathology of meibomian gland dysfunction and evaporative dry eye, as Elovl1 mutant mice exhibit reduced ≥C24:0 branched-chain meibum lipids [1].

Peroxisomal Branched-Chain Fatty Acid β-Oxidation Assays (ACOX2-Dependent Pathways)

Employ 6-methyltetracosanoyl-CoA as a diagnostic substrate to measure branched-chain acyl-CoA oxidase (ACOX2/hBRCACox) activity in peroxisomal fractions, liver homogenates, or fibroblast lysates from patients suspected of peroxisomal disorders [2]. This application is essential because straight-chain tetracosanoyl-CoA is oxidized by ACOX1 and cannot detect ACOX2 dysfunction characteristic of certain Zellweger spectrum phenotypes [2].

Skin Ceramide Metabolism and Epidermal Barrier Function Research

Utilize 6-methyltetracosanoyl-CoA in studies of skin ceramide biosynthesis, as substantial amounts of ceramides containing branched-chain fatty acids are present in the skin, and ELOVL1-mediated elongation of branched-chain acyl-CoAs contributes to epidermal VLCFA diversity [1]. This application is particularly relevant for research on ichthyoses, atopic dermatitis, and other disorders of the epidermal permeability barrier.

In Vitro Fatty Acid Elongase Activity Screens for ELOVL1/ELOVL3/ELOVL7 Characterization

Use 6-methyltetracosanoyl-CoA and its precursor analogs (iso-C23:0-CoA, anteiso-C23:0-CoA) in enzyme activity assays to characterize the substrate specificity and kinetics of ELOVL1, ELOVL3, and ELOVL7 elongases [1]. These assays are critical for screening pharmacological modulators of VLCFA elongation and for dissecting the molecular basis of inherited disorders of VLCFA metabolism.

Application

Selection Property

Validation Focus

Meibomian gland lipid biosynthesis research

Branched-chain elongase substrate specificity

Meibum cholesteryl/wax ester endpoint profiling

Peroxisomal branched-chain β-oxidation studies

Acyl-CoA oxidase substrate discrimination

Branched-chain oxidase pathway activity readout

Epidermal ceramide biosynthesis research

VLCFA elongation pathway fidelity

Ceramide acyl-chain composition profiling

Fatty acid elongase enzyme characterization

Branched-chain elongase activity measurement

Substrate turnover kinetics and isozyme profiling

• [1] Tanno H, Sassa T, Sawai M, Kihara A. Production of branched-chain very-long-chain fatty acids by fatty acid elongases and their tissue distribution in mammals. Biochim Biophys Acta Mol Cell Biol Lipids. 2020;1865(10):158786. View Source
• [2] Baumgart E, Vanhooren JC, Fransen M, et al. Molecular characterization of the human peroxisomal branched-chain acyl-CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proc Natl Acad Sci USA. 1996;93(24):13748-13753. View Source